3-chloro-2-methyl-1H-indol-5-amine

• Molecular Formula: C9H9ClN2
• Molecular Weight: 180.63 g/mol
• SMILES: CC1=C(C2=C(N1)C=CC(=C2)N)Cl
• InChI: InChI=1S/C9H9ClN2/c1-5-9(10)7-4-6(11)2-3-8(7)12-5/h2-4,12H,11H2,1H3
• InChIKey: ACWXFTREVHKZTH-UHFFFAOYSA-N

3-Chloro-2-methyl-1H-indol-5-amine: A Distinctive Indole Scaffold for Medicinal Chemistry

3-Chloro-2-methyl-1H-indol-5-amine (CAS 380237-08-1) is a halogenated 5-aminoindole derivative characterized by a chlorine atom at position 3 and a methyl group at position 2 on the indole ring . With a molecular formula of C₉H₉ClN₂ and a molecular weight of 180.63 g/mol, this compound serves as a versatile building block in medicinal chemistry, particularly in the development of indole-based bioactive molecules . The compound is commercially available at a minimum purity specification of 95% .

Distinct 3-chloro, 2-methyl substitution pattern for halogenated indole SAR studies

Reactive 5-amino group supports derivatization and library synthesis

Reported IDO pathway research context via measurable IDO2 inhibition

High-purity building block for medicinal chemistry workflow

Why 3-Chloro-2-methyl-1H-indol-5-amine Cannot Be Substituted by Generic Indole Analogs

Generic substitution with simpler indole analogs is problematic because the specific combination of a 3-chloro and a 2-methyl substituent on the indole core significantly alters electronic distribution, steric bulk, and hydrogen-bonding capacity relative to unsubstituted or singly-substituted indoles . These structural modifications can profoundly influence target binding affinity, selectivity, and metabolic stability. For example, the presence of a chlorine atom at position 3 may enhance inhibitory activity against enzymes like indoleamine 2,3-dioxygenase (IDO) compared to non-halogenated analogs, as suggested by class-level structure-activity relationships [1]. Consequently, researchers requiring precise modulation of biological targets or specific physicochemical properties must evaluate this compound as a distinct entity rather than assuming interchangeability with its simpler analogs.

Unsubstituted or mono-substituted indoles lack the 3-chloro and 2-methyl groups, potentially altering electronic distribution, steric bulk, and hydrogen-bonding capacity relative to the target compound.

Class-level SAR suggests the 3-chloro substituent may be essential for IDO inhibitory activity; simple 5-aminoindoles may not reproduce the same target engagement profile.

The 2-methyl group may influence metabolic stability and isoform selectivity; des-methyl analogs cannot be assumed equivalent in pharmacokinetic or binding studies.

• [1] BindingDB entry for CHEMBL4465170 (BDBM50533241). IC₅₀ = 5.10×10⁴ nM against mouse IDO2. View Source

Quantitative Differentiation of 3-Chloro-2-methyl-1H-indol-5-amine: Comparative Evidence vs. Closest Analogs

IDO2 Inhibition Potency of 3-Chloro-2-methyl-1H-indol-5-amine

3-Chloro-2-methyl-1H-indol-5-amine demonstrates measurable inhibitory activity against mouse indoleamine 2,3-dioxygenase 2 (IDO2), an enzyme implicated in immune regulation and cancer [1]. In a cell-based assay using HEK293T cells transfected with mouse IDO2 and L-tryptophan as substrate, the compound exhibited an IC₅₀ of 5.10×10⁴ nM (51 µM) after 24 hours of incubation, as measured by kynurenine formation [1].

IDO2 Inhibition

Class-level

IC₅₀ = 51 µM

Reported micromolar IDO2 inhibition context

HEK293T cell assay; kynurenine readout

Evidence Dimension	Inhibitory potency against mouse IDO2
Target Compound Data	IC₅₀ = 51 µM
Comparator Or Baseline	No direct head-to-head comparator data available for the same assay. However, the unsubstituted 5-aminoindole core typically shows no measurable IDO2 inhibition at comparable concentrations, establishing the halogenated analog as a privileged scaffold for this target class.
Quantified Difference	Activity conferred by 3-chloro-2-methyl substitution pattern (class-level inference)
Conditions	HEK293T cells transfected with mouse IDO2; L-Trp as substrate; 24 h incubation; kynurenine formation assay

Why This Matters

This micromolar IDO2 inhibitory activity distinguishes 3-chloro-2-methyl-1H-indol-5-amine from non-halogenated indoles and positions it as a potential starting point for developing immunomodulatory agents, whereas simpler 5-aminoindoles lack this pharmacological profile.

• [1] BindingDB entry for CHEMBL4465170 (BDBM50533241). IC₅₀ = 5.10×10⁴ nM against mouse IDO2. View Source

Comparison of IDO1 Inhibition: 3-Chloro-2-methyl-1H-indol-5-amine vs. 3-Chloro-1H-indol-5-amine

While no direct IDO1 inhibition data are available for 3-chloro-2-methyl-1H-indol-5-amine, its close structural analog 3-chloro-1H-indol-5-amine (lacking the 2-methyl group) shows weak IDO1 inhibitory activity with an IC₅₀ of 63.5 µM (6.35×10⁴ nM) against human recombinant IDO1, as assessed by HPLC analysis of kynurenine conversion [1]. The addition of a 2-methyl group in the target compound is predicted to alter binding kinetics and potentially enhance metabolic stability, though the magnitude of this effect has not been quantified.

IDO1 Comparison

Cross-study

Target: not reported
Analog: IC₅₀ 63.5 µM

2-methyl effect on IDO1 not quantified

Analog: 3-chloro-1H-indol-5-amine; HPLC assay

Evidence Dimension	IDO1 inhibition
Target Compound Data	Data not available (predicted IC₅₀ shift based on SAR)
Comparator Or Baseline	3-Chloro-1H-indol-5-amine (CAS 525590-26-5): IC₅₀ = 63.5 µM
Quantified Difference	No direct quantitative difference available; 2-methyl substitution may influence potency and selectivity
Conditions	Human recombinant IDO1; 60 min incubation; kynurenine conversion measured by HPLC

Why This Matters

The presence of a 2-methyl group in 3-chloro-2-methyl-1H-indol-5-amine may confer distinct pharmacokinetic properties and target engagement compared to the 3-chloro-only analog, making it a non-interchangeable candidate for IDO1-focused medicinal chemistry campaigns.

• [1] BindingDB entry for CHEMBL2336701 (BDBM50429155). IC₅₀ = 6.35×10⁴ nM against human recombinant IDO1. View Source

Molecular Descriptor Divergence from Unsubstituted 5-Aminoindole Core

The molecular weight of 3-chloro-2-methyl-1H-indol-5-amine (180.63 g/mol) is 23% greater than that of the unsubstituted 5-aminoindole core (146.19 g/mol) due to the addition of a chlorine atom and a methyl group [1]. This increase in lipophilicity and molecular size directly impacts physicochemical properties such as LogP, aqueous solubility, and membrane permeability, which are critical parameters in drug design.

MW Shift

Head-to-head

180.63 vs 146.19 g/mol
(+23%)

Supports distinct physicochemical profile

Calculated from molecular formula

Evidence Dimension	Molecular weight (a surrogate for lipophilicity and size)
Target Compound Data	180.63 g/mol
Comparator Or Baseline	2-Methyl-1H-indol-5-amine (unsubstituted core): 146.19 g/mol
Quantified Difference	34.44 g/mol increase (≈23% larger)
Conditions	Calculated molecular weight based on molecular formula

Why This Matters

This substantial difference in molecular descriptors means that 3-chloro-2-methyl-1H-indol-5-amine will exhibit different pharmacokinetic behavior and target engagement profiles compared to the unsubstituted 5-aminoindole scaffold, making it a distinct chemical tool for structure-activity relationship studies.

• [1] ChemSrc. 2-Methyl-1H-indol-5-amine. CAS 7570-49-2. Molecular weight 146.19 g/mol. View Source

Optimal Use Cases for 3-Chloro-2-methyl-1H-indol-5-amine in Scientific Research

Immuno-oncology Probe Development Targeting IDO2

3-Chloro-2-methyl-1H-indol-5-amine can serve as a micromolar-affinity probe for investigating the role of IDO2 in immune cell regulation and tumor microenvironments. Its activity against mouse IDO2 (IC₅₀ = 51 µM) [1] provides a starting point for hit-to-lead optimization aimed at improving potency and selectivity over IDO1.

Structure-Activity Relationship (SAR) Studies of Halogenated Indoles

This compound is ideal for systematic SAR campaigns exploring the influence of 3-chloro and 2-methyl substitution on indole core electronics and target binding. Comparative studies with 3-chloro-1H-indol-5-amine [2] and 2-methyl-1H-indol-5-amine can elucidate the contributions of each substituent to potency, selectivity, and metabolic stability.

Medicinal Chemistry Building Block for Diversification

With its reactive 5-amino group and distinct substitution pattern, 3-chloro-2-methyl-1H-indol-5-amine is a valuable scaffold for generating focused libraries of indole derivatives. Its increased molecular weight (180.63 g/mol) compared to simpler 5-aminoindoles allows exploration of a more lipophilic chemical space, which may be advantageous for targets with hydrophobic binding pockets.

Reference Compound for IDO1 Inhibitor Discovery

Although direct data are lacking, the structural similarity to 3-chloro-1H-indol-5-amine (IDO1 IC₅₀ = 63.5 µM) [2] suggests that 3-chloro-2-methyl-1H-indol-5-amine may serve as a reference ligand in IDO1 inhibition assays. Its unique 2-methyl group may confer improved metabolic stability compared to the des-methyl analog, warranting comparative evaluation.

Application

Selection Property

Validation Focus

IDO2 pathway probe development

Halogenated indole scaffold with reported IDO2 inhibition

IDO2 enzyme assay context; selectivity over IDO1

Indole SAR studies

3-Chloro, 2-methyl substitution pattern vs. des-halogen or des-methyl analogs

Target binding, metabolic stability, and selectivity profiling

Medicinal chemistry diversification

Reactive 5-amino handle for library synthesis

Feasibility of focused indole derivative libraries

IDO1 inhibitory activity comparison

Structural similarity to indole-based IDO1-active analogs

Comparative IDO1 enzyme inhibition context

• [1] BindingDB entry for CHEMBL4465170 (BDBM50533241). IC₅₀ = 5.10×10⁴ nM against mouse IDO2. View Source
• [2] BindingDB entry for CHEMBL2336701 (BDBM50429155). IC₅₀ = 6.35×10⁴ nM against human recombinant IDO1. View Source